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Introduction
Methyl dodecanoate, also commonly known as methyl laurate, is the methyl ester of

dodecanoic acid (lauric acid). It is a fatty acid methyl ester (FAME) that finds applications in

various industries, including cosmetics as an emollient and skin-conditioning agent, as a

flavoring agent in the food industry, and as a component of biodiesel.[1][2] Its well-defined

physicochemical properties make it a subject of interest in research and for various industrial

applications, including as an intermediate in chemical syntheses. This guide provides a

comprehensive overview of the core physicochemical properties of methyl dodecanoate,

detailed experimental protocols for their determination, and a visualization of a key synthetic

pathway.

Physicochemical Properties
The key physicochemical properties of methyl dodecanoate are summarized in the table below.

These properties are crucial for understanding its behavior in various applications, from

formulation development to chemical synthesis.
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Property Value Units Reference(s)

Molecular Formula C13H26O2 - [2]

Molecular Weight 214.34 g/mol [2]

Appearance
Colorless to light

yellow liquid
- [2]

Odor Fatty, floral - [2]

Melting Point 5.2 °C [2]

Boiling Point 267 °C [2]

Density 0.8702 (at 20°C) g/cm³ [2]

Solubility in Water Insoluble - [2]

Solubility in Organic

Solvents

Miscible with ethanol

and ether
- [2]

logP (Octanol-Water

Partition Coefficient)
5.41 -

Refractive Index 1.4301 (at 25°C) - [2]

Experimental Protocols
Detailed methodologies for determining the key physicochemical properties of methyl

dodecanoate are outlined below. These protocols are based on standard laboratory practices.

Determination of Melting Point
The melting point of methyl dodecanoate can be determined using a digital melting point

apparatus.

Protocol:

Ensure the digital melting point apparatus is calibrated using appropriate standards.
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Place a small amount of solid methyl dodecanoate (if frozen) into a capillary tube, ensuring

the sample is tightly packed to a height of 2-3 mm.

Insert the capillary tube into the heating block of the apparatus.

Set a heating rate of approximately 10-20°C per minute for a rapid determination of the

approximate melting range.

For a precise measurement, repeat the process with a fresh sample, setting a slower heating

rate of 1-2°C per minute, starting from a temperature about 20°C below the approximate

melting point.[3]

Record the temperature at which the first liquid appears and the temperature at which the

entire sample becomes a clear liquid. This range is the melting point.

Determination of Boiling Point
The boiling point can be determined using a distillation apparatus or by gas chromatography.

Protocol (Distillation Method):

Place a sample of methyl dodecanoate in a round-bottom flask.

Add a few boiling chips to ensure smooth boiling.

Set up a simple distillation apparatus with a condenser and a collection flask.

Place a thermometer in the neck of the distillation flask with the bulb positioned just below

the side arm leading to the condenser.

Heat the flask gently.

The boiling point is the temperature at which the liquid boils and the vapor temperature

remains constant.

Determination of Solubility (Shake-Flask Method)
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The shake-flask method is a common technique for determining the solubility of a substance in

a particular solvent.[4]

Protocol:

Add an excess amount of methyl dodecanoate to a known volume of the solvent (e.g., water,

ethanol) in a sealed flask.

Agitate the flask at a constant temperature for a prolonged period (e.g., 24-48 hours) to

ensure equilibrium is reached.

After agitation, allow the solution to stand undisturbed to allow any undissolved solute to

settle.

Carefully withdraw a sample of the supernatant.

Analyze the concentration of methyl dodecanoate in the sample using a suitable analytical

technique, such as gas chromatography.

Synthesis via Fischer Esterification
Methyl dodecanoate can be synthesized by the Fischer esterification of dodecanoic acid with

methanol, using an acid catalyst.[5][6][7]

Protocol:

In a round-bottom flask, dissolve dodecanoic acid in an excess of methanol.

Slowly add a catalytic amount of a strong acid, such as sulfuric acid or p-toluenesulfonic

acid.[8]

Fit the flask with a reflux condenser and heat the mixture to reflux for several hours. The

reaction progress can be monitored by thin-layer chromatography or gas chromatography.

After the reaction is complete, allow the mixture to cool to room temperature.

Neutralize the acid catalyst with a weak base, such as a saturated sodium bicarbonate

solution.
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Perform a liquid-liquid extraction using a suitable organic solvent (e.g., diethyl ether or ethyl

acetate) to isolate the methyl dodecanoate.

Wash the organic layer with water and then with brine.

Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or magnesium

sulfate).

Remove the solvent under reduced pressure using a rotary evaporator to yield the crude

methyl dodecanoate.

The product can be further purified by distillation.

Visualizations
Fischer Esterification Workflow for Methyl Dodecanoate
Synthesis
The following diagram illustrates the laboratory workflow for the synthesis of methyl

dodecanoate via Fischer esterification.
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Workflow for the synthesis of Methyl Dodecanoate.
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Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis Workflow
The following diagram outlines the typical workflow for the analysis of a methyl dodecanoate

sample using GC-MS.[9][10]
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Workflow for GC-MS analysis of Methyl Dodecanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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